Cas no 1807156-77-9 (Methyl 3-bromo-6-fluoropyridine-2-acetate)

• Product Name: Methyl 3-bromo-6-fluoropyridine-2-acetate
• CAS No: 1807156-77-9
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 4900754
• Update Time: 2025-10-17

Methyl 3-bromo-6-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-fluoropyridine-2-acetate

• Inchi： 1S/C8H7BrFNO2/c1-13-8(12)4-6-5(9)2-3-7(10)11-6/h2-3H,4H2,1H3
• InChI Key： ANVSBGOSDRJOIX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-6-fluoropyridine-2-acetate

Comprehensive Overview of Methyl 3-bromo-6-fluoropyridine-2-acetate (CAS No. 1807156-77-9): Properties, Applications, and Industry Insights

Methyl 3-bromo-6-fluoropyridine-2-acetate (CAS No. 1807156-77-9) is a high-value heterocyclic compound widely recognized in pharmaceutical and agrochemical research. This bromo-fluoropyridine derivative serves as a critical building block for synthesizing complex molecules, particularly in drug discovery and material science. Its unique molecular structure, featuring both bromine and fluorine substituents, enables versatile reactivity in cross-coupling reactions, making it indispensable for modern medicinal chemistry applications.

The growing demand for fluorinated pyridine compounds like Methyl 3-bromo-6-fluoropyridine-2-acetate aligns with trends in precision medicine and sustainable agriculture. Researchers frequently search for "fluoropyridine synthesis methods" or "bromo-fluoropyridine applications," reflecting its relevance in developing kinase inhibitors and crop protection agents. The compound's ester functional group further enhances its utility as a precursor for carboxylic acid derivatives, addressing key challenges in bioactive molecule design.

From a synthetic chemistry perspective, CAS 1807156-77-9 demonstrates exceptional stability under various reaction conditions, as evidenced by its use in palladium-catalyzed couplings and nucleophilic substitutions. Industry reports highlight its role in optimizing ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of drug candidates—a hot topic in computational chemistry forums. The compound's regioselective reactivity at the 3-bromo position makes it particularly valuable for constructing polyfunctionalized pyridine scaffolds.

Environmental considerations surrounding halogenated compounds have spurred innovation in the production of Methyl 3-bromo-6-fluoropyridine-2-acetate. Manufacturers now emphasize atom-efficient protocols and green chemistry principles—keywords frequently appearing in patent literature and academic publications. Analytical techniques like HPLC purity testing and NMR characterization ensure batch-to-batch consistency, meeting stringent requirements for GMP intermediates in clinical trial materials.

Emerging applications in electronic materials have expanded the market potential for this compound. Its electron-withdrawing characteristics contribute to the development of organic semiconductors and liquid crystal displays (LCDs), answering frequent queries about "fluoropyridines in material science." The methyl ester moiety allows straightforward conversion to other functional groups, supporting its use in high-throughput screening libraries for drug discovery platforms.

Quality specifications for CAS 1807156-77-9 typically include ≥98% purity by chromatographic analysis, with strict controls on heavy metal content and residual solvents. Storage recommendations emphasize protection from moisture at 2-8°C, addressing common concerns about compound stability in research settings. Recent structure-activity relationship (SAR) studies utilizing this compound have been published in top-tier journals like Journal of Medicinal Chemistry and ACS Omega.

The global market for Methyl 3-bromo-6-fluoropyridine-2-acetate reflects increasing investment in targeted therapeutics and agrochemical innovation. Patent analysis reveals growing interest from major pharmaceutical companies seeking to leverage its structural versatility for next-generation small molecule drugs. Custom synthesis services now offer isotope-labeled versions (e.g., deuterated analogs) to support metabolism studies—a response to frequent searches about "labeled pyridine derivatives."

For researchers exploring structure-based drug design, this compound's crystallographic data and computational modeling parameters are increasingly available in chemical databases like Reaxys and SciFinder. Its compatibility with continuous flow chemistry systems addresses industry demands for process intensification, while scale-up protocols ensure reliable supply for preclinical development. These attributes position 1807156-77-9 as a strategic material in the fine chemicals value chain.